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Compound of Interest

2-(3-Bromo-pyrazol-1-yl)-3-chloro-
Compound Name:

pyridine
CAS No.: 500011-85-8
Cat. No.: B1287165

Get Quote

\ J

Target Audience: Organic Synthesis Researchers, Process Chemists, and Agrochemical
Development Professionals.

Introduction and Strategic Overview

Chlorantraniliprole is a highly potent, broad-spectrum anthranilic diamide insecticide that
functions by selectively activating insect ryanodine receptors 1. The industrial and laboratory-
scale synthesis of this active pharmaceutical/agrochemical ingredient (API) relies on a highly
efficient convergent synthesis strategy. This approach minimizes linear step counts and
maximizes overall yield by independently constructing two complex intermediates before a final
coupling phase 2.

The two primary building blocks are:

¢ Intermediate 1: 2-Amino-5-chloro-3-methylbenzoic acid (or its corresponding N,3-
dimethylbenzamide derivative).

¢ Intermediate 2: 3-Bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid.
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Convergent synthetic pathway for Chlorantraniliprole via a Benzoxazinone intermediate.

Synthesis of Intermediate 2: The Pyrazole
Carboxylic Acid

The synthesis of 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylic acid is the most
chemically rigorous segment of the workflow. It requires precise control over nucleophilic
aromatic substitution, cyclization, and selective oxidation.

Mechanistic Rationale

The sequence begins with the hydrazination of 2,3-dichloropyridine. The chlorine atom at the 2-
position is highly activated toward nucleophilic attack by hydrazine due to the electron-
withdrawing nature of the adjacent pyridine nitrogen 1. Subsequent condensation with diethyl
maleate forms a pyrazolidinone ring. Bromination (often utilizing phosphorus oxybromide,
POBr3) installs the critical bromine atom while simultaneously aromatizing the system partially
to a pyrazoline 1. Final oxidation with potassium persulfate yields the fully aromatic pyrazole
ester, which is hydrolyzed to the free acid 3.

Step-by-Step Protocol

e Hydrazination: Suspend 2,3-dichloropyridine (1.0 eq) in ethanol (or ethylene glycol). Add
hydrazine hydrate (excess, e.g., 50% aqueous) dropwise at room temperature. Heat the
mixture to reflux for 20 hours. Cool and concentrate under reduced pressure to isolate (3-
chloropyridin-2-yl)-hydrazine 2, 3.
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e Cyclization: Condense the crude hydrazine derivative with diethyl maleate in the presence of
a strong base (e.g., sodium ethoxide prepared in situ from sodium metal and ethanol) to
yield the pyrazolidinone intermediate 2, 3.

o Bromination: Treat the pyrazolidinone with POBr3(or alternatively, PBr5for reduced waste
profiles) in an inert solvent like acetonitrile to form the brominated pyrazoline 1, 3.

o Oxidation: Dissolve the pyrazoline in acetonitrile. Add concentrated sulfuric acid (2.0 eq)
followed by potassium persulfate (1.6 eq). Heat to reflux for 3 hours. Filter to obtain ethyl 3-
bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-carboxylate [[3]](), 4.

o Hydrolysis: Suspend the ester in a mixture of ethanol and aqueous sodium hydroxide. Stir at
room temperature for 1.5 hours. Acidify to precipitate the final 3-bromo-1-(3-chloro-2-
pyridinyl)-1H-pyrazole-5-carboxylic acid. Purify via recrystallization from isopropanol 5, 3.

Synthesis of Intermediate 1: Anthranilic Acid

Derivative
Mechanistic Rationale

The preparation of 2-amino-5-chloro-3-methylbenzoic acid relies on the electrophilic aromatic
substitution (chlorination) of 2-amino-3-methylbenzoic acid. The amino group strongly activates
the ortho and para positions. Since the ortho position is sterically hindered and partially blocked
by the methyl group, chlorination proceeds highly selectively at the para position relative to the
amine (the 5-position of the benzoic acid ring) 6, 7.

Step-by-Step Protocol

o Chlorination: Dissolve 2-amino-3-methylbenzoic acid in a suitable solvent (e.g., acetic acid or
a DMF solution).

o Reagent Addition: Introduce a chlorinating agent. This can be achieved by bubbling chlorine
gas (1.575 mole equivalents) below the surface at 43°C, or by adding N-chlorosuccinimide
(NCS) and heating to 100°C for 40 minutes [[8]](), 7.

o Workup: Quench the reaction with water, heat to 73-78°C to form a uniform slurry, and filter.
Wash the wet cake with monochlorobenzene and water to isolate high-purity 2-amino-5-
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chloro-3-methylbenzoic acid [[7]]().

Final Coupling: The Benzoxazinone Route

Direct amidation between Intermediate 1 and 2 is notoriously difficult due to the steric
hindrance of the ortho-methyl and ortho-chloro groups on the aniline derivative, combined with
its poor nucleophilicity. Therefore, an in situ cyclization to a benzoxazinone intermediate is the
preferred self-validating industrial standard 1.

Mechanistic Rationale

Methanesulfonyl chloride (MsCl) is utilized as a powerful activating agent. It reacts with the
pyrazole carboxylic acid to form a highly reactive mixed anhydride. This intermediate is rapidly
attacked by the amino group of the anthranilic acid. Driven by the dehydrating conditions, the
system spontaneously cyclizes into 2-[3-bromo-1-(3-chloro-2-pyridyl)-1H-pyrazol-5-yl]-6-chloro-
8-methyl-4H-3,1-benzoxazin-4-one 9. This intermediate is highly susceptible to nucleophilic
ring-opening by methylamine, yielding the final diamide cleanly 1.
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Workflow detailing the Benzoxazinone coupling route and subsequent ring-opening.

Step-by-Step Protocol

¢ Activation: In a reaction vessel, dissolve 3-bromo-1-(3-chloro-2-pyridinyl)-1H-pyrazole-5-
carboxylic acid and 2-amino-5-chloro-3-methylbenzoic acid in acetonitrile (or propionitrile).
Add a base such as 3-picoline (or pyridine) 2, 6.

¢ Cyclization: Cool the mixture to -5°C. Slowly add methanesulfonyl chloride (MsCI) dropwise,
strictly maintaining the internal temperature between -5°C and 0°C. Stir for 15 minutes to
allow complete conversion to the benzoxazinone intermediate 2, 6.
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» Ring-Opening: Warm the solution slightly and add a 40% aqueous methylamine solution
dropwise, maintaining the temperature at 30-35°C 2, 10. The methylamine attacks the
carbonyl carbon of the benzoxazinone, opening the ring to yield the final diamide structure.

Quantitative Data Summary

The following table summarizes the typical quantitative metrics expected during the synthesis
of the key intermediates based on optimized literature and patent protocols.

Reaction Starting Key Expected Purity
: Temp (°C) .
Step Material Reagent Yield (HPLC)
o Pyrazoline K2S208/ H2
Oxidation ] Reflux ~83% >95%
Intermediate SO4
) Pyrazole NaOH (aq) / >47%
Hydrolysis 20-25°C 99.69%
Ester EtOH (Overall)
2-Amino-3-
o ~ Cl2gas or
Chlorination methylbenzoi NCS 43°C - 100°C  63-68% 99.0-99.5%
c acid
) Intermediates  MsCI / 3-
Coupling o -5°C to 0°C >70% >95%
1&2 Picoline
References
e 12532
e 9

e 66.37.88.79.410.10

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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